1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(4-phenyloxan-4-yl)methanone
• InChI: InChI=1S/C22H25FN2O2/c23-19-6-8-20(9-7-19)24-12-14-25(15-13-24)21(26)22(10-16-27-17-11-22)18-4-2-1-3-5-18/h1-9H,10-17H2
• InChI Key: NBNPOTGCQWTXHC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C22H25FN2O2
• Molecular Weight: 368.4 g/mol

Description

1-(4-Fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine (FPOP) is a novel piperazine derivative synthesized from 4-fluorophenyl and 4-phenyloxane-4-carbonyl. It is a small molecule with a molecular weight of 309.35 g/mol. FPOP is an important research compound which has been studied for its potential applications in various scientific fields.

Scientific Research Applications

1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has a wide range of potential applications in the scientific field. It has been studied for its potential use in drug delivery systems, as an anticonvulsant, and as an anti-inflammatory agent. Additionally, 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has been studied for its potential use in the treatment of neurodegenerative diseases, as an anti-cancer agent, and as an anti-diabetic agent.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine is not yet fully understood. However, it is believed that 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has a direct effect on the central nervous system, as it has been shown to interact with certain neurotransmitters and receptors. Additionally, 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has been shown to interact with certain enzymes, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, reduce oxidative stress, and decrease the release of pro-inflammatory cytokines. Additionally, 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, which may play a role in its anticonvulsant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and has a relatively low cost. Additionally, 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine is relatively stable and has a high solubility in various solvents. However, 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine is not very soluble in water, which can limit its use in some experiments.

Future Directions

There are several potential future directions for the study of 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine. These include the development of more efficient synthesis methods, the investigation of its potential use in drug delivery systems, the exploration of its potential therapeutic applications, and the exploration of its potential use as a biomarker. Additionally, further research is needed to better understand the mechanism of action of 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine and its biochemical and physiological effects.

Synthesis Methods

1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine can be synthesized by the reaction of 4-fluorophenyl and 4-phenyloxane-4-carbonyl in a two-step process. The first step involves the condensation of 4-fluorophenyl and 4-phenyloxane-4-carbonyl in a basic medium to form the intermediate, 4-fluorophenyl-4-phenyloxane-4-carbonylpiperazine. The second step involves the reaction of the intermediate with a base in an acidic medium to form the final product, 1-(4-fluorophenyl)-4-(4-phenyloxane-4-carbonyl)piperazine.